Cas no 313656-28-9 (Ethanol,2-(5-isoquinolinyloxy)-)

Ethanol,2-(5-isoquinolinyloxy)- structure
313656-28-9 structure
Product Name:Ethanol,2-(5-isoquinolinyloxy)-
CAS No:313656-28-9
MF:C11H11NO2
MW:189.210542917252
CID:301012
PubChem ID:22036241
Update Time:2025-04-19

Ethanol,2-(5-isoquinolinyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2-(5-isoquinolinyloxy)-
    • 2-(5-Isoquinolinyloxy)ethanol
    • 2-(isoquinolin-5-yloxy)ethanol
    • 2-isoquinolin-5-yloxyethanol
    • DRDPUEDOROQMQU-UHFFFAOYSA-N
    • 313656-28-9
    • SCHEMBL4328934
    • Inchi: 1S/C11H11NO2/c13-6-7-14-11-3-1-2-9-8-12-5-4-10(9)11/h1-5,8,13H,6-7H2
    • InChI Key: DRDPUEDOROQMQU-UHFFFAOYSA-N
    • SMILES: O(CCO)C1=CC=CC2C=NC=CC1=2

Computed Properties

  • Exact Mass: 189.07903
  • Monoisotopic Mass: 189.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 42.35
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.